molecular formula C13H16N2O4 B6153522 1-[(tert-butoxy)carbonyl]-1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylic acid CAS No. 2386428-73-3

1-[(tert-butoxy)carbonyl]-1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylic acid

Cat. No. B6153522
CAS RN: 2386428-73-3
M. Wt: 264.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(tert-butoxy)carbonyl]-1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylic acid, also known as 1-TBC-PP, is a novel organic compound that has been gaining increasing attention in the scientific community. It has been found to have a wide range of potential applications in synthetic chemistry, drug discovery, and biotechnology. In

Scientific Research Applications

1-[(tert-butoxy)carbonyl]-1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylic acid has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of various pharmaceuticals and other organic compounds. It has also been used as a catalyst in the synthesis of peptides, nucleotides, and other biomolecules. Additionally, it has been used in the synthesis of chiral compounds, which are important for drug discovery and development.

Mechanism of Action

1-[(tert-butoxy)carbonyl]-1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylic acid is believed to act as a nucleophile in organic reactions, meaning that it can react with electrophiles to form covalent bonds. This process is known as nucleophilic substitution. It is also believed to act as a Lewis acid, which can form coordinate covalent bonds with Lewis bases.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-bacterial, and anti-fungal properties. Additionally, it has been found to have antioxidant and immunomodulatory effects. It has also been shown to have an inhibitory effect on certain enzymes, such as cyclooxygenase-2 and lipoxygenase.

Advantages and Limitations for Lab Experiments

1-[(tert-butoxy)carbonyl]-1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylic acid has several advantages for use in lab experiments. It is relatively stable and is easily synthesized in a laboratory setting. Additionally, it is relatively non-toxic and has low environmental impact. However, it also has several limitations. It is relatively expensive, and its reactivity can be unpredictable. Additionally, its solubility can be low in certain solvents.

Future Directions

1-[(tert-butoxy)carbonyl]-1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylic acid has a wide range of potential applications in the future. It could be used in the synthesis of more complex organic compounds, such as peptides and nucleotides. Additionally, it could be used in the synthesis of chiral compounds, which could be important for drug discovery and development. It could also be used as a catalyst in the synthesis of other organic compounds, such as polymers and dyes. Additionally, it could be used to study the biochemical and physiological effects of other compounds, as well as to develop new pharmaceuticals or other organic compounds.

Synthesis Methods

1-[(tert-butoxy)carbonyl]-1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylic acid can be synthesized through a three-step process. The first step involves the condensation of 4-nitrophenylacetic acid and 1,3-diaminopropane in the presence of triethylamine to form the intermediate compound, 4-nitro-1,3-diphenylpropane-1,3-diamine. The second step involves the reaction of the intermediate compound with tert-butyl chloroformate in the presence of a base to form the desired this compound. The final step involves the hydrolysis of the this compound with aqueous acid to yield the final product.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-1H,2H,3H-pyrrolo[3,2-b]pyridine-6-carboxylic acid involves the protection of the pyrrolopyridine ring followed by the introduction of the carboxylic acid group at the 6-position of the ring.", "Starting Materials": [ "2,3-dihydropyrrolo[3,2-b]pyridine", "tert-butyl chloroformate", "triethylamine", "methanol", "sodium hydroxide", "acetic anhydride", "acetic acid", "chloroacetic acid", "sodium acetate", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Protection of the pyrrolopyridine ring with tert-butyl chloroformate and triethylamine in methanol", "Deprotection of the N-tert-butoxycarbonyl group with sodium hydroxide in water", "Introduction of the carboxylic acid group at the 6-position of the ring with acetic anhydride and chloroacetic acid in acetic acid", "Neutralization of the reaction mixture with sodium acetate", "Acidification of the reaction mixture with hydrochloric acid", "Isolation of the product by filtration and washing with water and sodium chloride" ] }

CAS RN

2386428-73-3

Molecular Formula

C13H16N2O4

Molecular Weight

264.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.